N-(4-fluorobenzyl)-2-((2-oxo-1-(pyridin-4-ylmethyl)-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-2-[[2-oxo-1-(pyridin-4-ylmethyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H21FN4O2S/c23-17-6-4-15(5-7-17)12-25-20(28)14-30-21-18-2-1-3-19(18)27(22(29)26-21)13-16-8-10-24-11-9-16/h4-11H,1-3,12-14H2,(H,25,28)
• InChI Key: ZLYGAPWLGCTIQJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)N(C(=O)N=C2SCC(=O)NCC3=CC=C(C=C3)F)CC4=CC=NC=C4
• Molecular Formula: C22H21FN4O2S
• Molecular Weight: 424.5 g/mol

Description

N-(4-fluorobenzyl)-2-((2-oxo-1-(pyridin-4-ylmethyl)-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H21FN4O2S and its molecular weight is 424.49. The purity is usually 95%.
BenchChem offers high-quality N-(4-fluorobenzyl)-2-((2-oxo-1-(pyridin-4-ylmethyl)-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-fluorobenzyl)-2-((2-oxo-1-(pyridin-4-ylmethyl)-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Anticancer Activity

A study by Hammam et al. (2005) detailed the synthesis of fluoro-substituted benzo[b]pyran derivatives, exploring their anticancer activities against human cancer cell lines, including lung, breast, and CNS cancers. The research highlighted the compound's potential in generating anticancer agents at low concentrations, comparable to the reference drug 5-fluorodeoxyuridine (Hammam et al., 2005).

Analgesic and Anti-inflammatory Properties

Fouchard et al. (2001) synthesized a series of (indol-3-yl)alkylamides, including compounds with N-(pyridin-4-yl)acetamides, showing promising analgesic properties and anti-inflammatory activity. The research identified 4-fluorobenzyl derivative as a lead compound for further pharmacomodulation (Fouchard et al., 2001).

Antiallergic Agents

Menciu et al. (1999) prepared a series of new N-(pyridin-4-yl)-(indol-3-yl)alkylamides in the search for novel antiallergic compounds. Among these, a specific amide demonstrated potent antiallergic activity, significantly more effective than the reference drug astemizole in certain assays (Menciu et al., 1999).

Anticancer Agents from Fluorinated Hybrids

Hosamani et al. (2015) reported the microwave-assisted synthesis of fluorinated coumarin–pyrimidine hybrids, evaluating their anticancer activity against human cancer cell lines. Compounds demonstrated significant cytotoxicity, with particular derivatives showing potent activity comparable or superior to Cisplatin (Hosamani et al., 2015).

Src Kinase Inhibitory and Anticancer Activities

Research by Fallah-Tafti et al. (2011) into N-benzyl substituted (((2-morpholinoethoxy)phenyl)thiazol-4-yl)acetamide derivatives revealed Src kinase inhibitory and anticancer activities. A specific 4-fluorobenzylthiazolyl derivative showed notable inhibition of cell proliferation in human colon carcinoma and leukemia cells (Fallah-Tafti et al., 2011).